![molecular formula C20H20N2O2 B5973607 3-{[2-(3-pyridinyl)-1-piperidinyl]methyl}-4H-chromen-4-one](/img/structure/B5973607.png)
3-{[2-(3-pyridinyl)-1-piperidinyl]methyl}-4H-chromen-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-{[2-(3-pyridinyl)-1-piperidinyl]methyl}-4H-chromen-4-one is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is also known as LY294002 and is a potent inhibitor of phosphatidylinositol 3-kinase (PI3K).
Mechanism of Action
LY294002 inhibits the activity of PI3K by binding to its ATP-binding site, which prevents the phosphorylation of phosphatidylinositol-4,5-bisphosphate (PIP2) to phosphatidylinositol-3,4,5-trisphosphate (PIP3). This, in turn, inhibits the downstream signaling of the PI3K/Akt/mTOR pathway, leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
LY294002 has been shown to induce apoptosis in various cancer cell lines, including breast, lung, and prostate cancer. It has also been shown to inhibit angiogenesis and metastasis in cancer cells. In addition, LY294002 has been shown to improve insulin sensitivity and glucose uptake in diabetic animal models.
Advantages and Limitations for Lab Experiments
LY294002 is a potent and selective inhibitor of PI3K, making it a valuable tool for studying the PI3K/Akt/mTOR signaling pathway. However, its use in cell culture experiments can be limited due to its cytotoxicity at high concentrations.
Future Directions
There are several potential future directions for the research and development of LY294002. These include the development of more potent and selective inhibitors of PI3K, the investigation of its therapeutic potential in other diseases, such as Alzheimer's disease, and the development of novel drug delivery systems to improve its bioavailability and reduce its toxicity.
Synthesis Methods
LY294002 can be synthesized using various methods, including the reaction of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) with 2-amino-3-cyanopyridine, followed by the reaction with 1-(3-chloropropyl)-4-piperidone and 4-hydroxycoumarin.
Scientific Research Applications
LY294002 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and neurodegenerative disorders. It has been shown to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in cell proliferation, survival, and metabolism.
properties
IUPAC Name |
3-[(2-pyridin-3-ylpiperidin-1-yl)methyl]chromen-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O2/c23-20-16(14-24-19-9-2-1-7-17(19)20)13-22-11-4-3-8-18(22)15-6-5-10-21-12-15/h1-2,5-7,9-10,12,14,18H,3-4,8,11,13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEMXWEYGSUISEF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(C1)C2=CN=CC=C2)CC3=COC4=CC=CC=C4C3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.